Cas no 2097956-02-8 (3-Chloro-1-(4-(pyridin-4-yl)piperazin-1-yl)propan-1-one)

• Product Name: 3-Chloro-1-(4-(pyridin-4-yl)piperazin-1-yl)propan-1-one
• CAS No: 2097956-02-8
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• CID: 5723833
• PubChem ID: 121203441
• Update Time: 2025-07-19

3-Chloro-1-(4-(pyridin-4-yl)piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-(4-pyridin-4-ylpiperazin-1-yl)propan-1-one
• 2097956-02-8
• F1907-7323
• 3-chloro-1-(4-(pyridin-4-yl)piperazin-1-yl)propan-1-one
• AKOS026711685
• starbld0035822
• 3-Chloro-1-(4-(pyridin-4-yl)piperazin-1-yl)propan-1-one

• Inchi： 1S/C12H16ClN3O/c13-4-1-12(17)16-9-7-15(8-10-16)11-2-5-14-6-3-11/h2-3,5-6H,1,4,7-10H2
• InChI Key： QFBFDZIUTQAOFM-UHFFFAOYSA-N
• SMILES： ClCCC(N1CCN(C2C=CN=CC=2)CC1)=O

Computed Properties

• Exact Mass: 253.0981898g/mol
• Monoisotopic Mass: 253.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 36.4Ų

Additional information on 3-Chloro-1-(4-(pyridin-4-yl)piperazin-1-yl)propan-1-one

Comprehensive Overview of 3-Chloro-1-(4-(pyridin-4-yl)piperazin-1-yl)propan-1-one (CAS No. 2097956-02-8)

The compound 3-Chloro-1-(4-(pyridin-4-yl)piperazin-1-yl)propan-1-one (CAS No. 2097956-02-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a pyridine ring and a piperazine moiety, this compound serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "piperazine derivatives", "pyridine-based compounds", and "chloropropanone applications" to explore its potential uses.

In recent years, the demand for heterocyclic compounds like 3-Chloro-1-(4-(pyridin-4-yl)piperazin-1-yl)propan-1-one has surged due to their versatility in drug discovery. The compound's CAS number 2097956-02-8 is often referenced in academic papers and patent filings, highlighting its relevance in developing novel therapeutics. Users searching for "piperazine synthesis" or "pyridine pharmacological activities" will find this compound particularly intriguing, as it bridges both structural motifs.

From a synthetic chemistry perspective, 3-Chloro-1-(4-(pyridin-4-yl)piperazin-1-yl)propan-1-one exemplifies the growing trend of multi-functional intermediates. Its chloro and carbonyl groups offer reactive sites for further modifications, making it a candidate for structure-activity relationship (SAR) studies. Searches for "SAR in drug design" or "building blocks for medicinal chemistry" often lead to discussions involving such compounds.

The compound's potential extends to central nervous system (CNS) research, where piperazine derivatives are known to modulate neurotransmitter systems. While not a drug itself, 3-Chloro-1-(4-(pyridin-4-yl)piperazin-1-yl)propan-1-one may inspire derivatives targeting receptors like 5-HT or dopamine. This aligns with trending queries such as "CNS drug development 2024" and "neuropharmacology innovations".

Quality and purity are critical for CAS 2097956-02-8, as impurities can skew research outcomes. Laboratories prioritize suppliers offering high-purity intermediates, a topic frequently searched alongside "analytical HPLC methods" and "compound characterization techniques". Proper storage conditions—often under inert atmospheres—are also emphasized in user queries like "chemical stability best practices".

In summary, 3-Chloro-1-(4-(pyridin-4-yl)piperazin-1-yl)propan-1-one represents a convergence of synthetic utility and biomedical potential. Its CAS number 2097956-02-8 serves as a gateway for researchers exploring heterocyclic chemistry, drug discovery, and molecular design, making it a staple in modern chemical catalogs.